Cas no 2171673-28-0 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(2-hydroxyethoxy)propylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(2-hydroxyethoxy)propylcarbamoyl}butanoic acid
• CAS No: 2171673-28-0
• MF: C₂₅H₃₀N₂O₇
• MW: 470.514907360077
• CID: 5772222
• PubChem ID: 165552944
• Update Time: 2025-06-14

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(2-hydroxyethoxy)propylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[3-(2-hydroxyethoxy)propyl]carbamoyl}butanoic acid
• EN300-1479532
• 2171673-28-0
• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(2-hydroxyethoxy)propylcarbamoyl}butanoic acid

• Inchi： 1S/C25H30N2O7/c28-13-15-33-14-5-12-26-24(31)22(10-11-23(29)30)27-25(32)34-16-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-4,6-9,21-22,28H,5,10-16H2,(H,26,31)(H,27,32)(H,29,30)
• InChI Key： LMGBAKXFRGJXQI-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCCOCCO)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 470.20530130g/mol
• Monoisotopic Mass: 470.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 134Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(2-hydroxyethoxy)propylcarbamoyl}butanoic acid

Comprehensive Overview of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(2-hydroxyethoxy)propylcarbamoyl}butanoic acid (CAS No. 2171673-28-0)

In the rapidly evolving field of peptide synthesis and bioconjugation chemistry, the compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(2-hydroxyethoxy)propylcarbamoyl}butanoic acid (CAS No. 2171673-28-0) has garnered significant attention. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique critical for developing therapeutic peptides, drug delivery systems, and biomaterials. Its unique structure, featuring both hydrophilic and hydrophobic moieties, makes it a versatile building block for custom peptide modifications.

The growing demand for precision medicine and targeted therapies has propelled research into peptide-based drugs, where this compound plays a pivotal role. Its Fmoc group ensures efficient N-terminal protection during synthesis, while the hydroxyethoxypropylcarbamoyl side chain enhances solubility and compatibility with aqueous reaction conditions. Researchers frequently search for "Fmoc-amino acid applications" or "SPPS optimization strategies," highlighting the relevance of this compound in modern biochemical research.

From a structural perspective, the compound’s butanoic acid backbone allows for seamless integration into peptide chains, while its polar side chain facilitates interactions with biological membranes. This dual functionality aligns with trends in drug discovery, where scientists prioritize bioavailability and cell permeability. Recent studies on "peptide-drug conjugates" and "nanocarrier functionalization" often cite derivatives of this compound as key intermediates.

In pharmaceutical development, the compound’s CAS No. 2171673-28-0 is frequently referenced in patents related to controlled-release formulations and biodegradable polymers. Its compatibility with green chemistry principles—such as reduced solvent usage in SPPS—resonates with the industry’s shift toward sustainable synthesis. Queries like "eco-friendly peptide synthesis" or "Fmoc deprotection methods" underscore its alignment with current research priorities.

Beyond therapeutic applications, this compound is instrumental in diagnostic probe design, particularly for fluorescence labeling and molecular imaging. The 9H-fluoren-9-yl moiety provides a robust scaffold for UV detection, making it invaluable in HPLC purification workflows. As interest grows in "real-time bioimaging" and "multifunctional probes," its role in chemical biology continues to expand.

In summary, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(2-hydroxyethoxy)propylcarbamoyl}butanoic acid exemplifies innovation at the intersection of organic chemistry and biotechnology. Its multifaceted applications—from drug development to diagnostics—reflect the compound’s adaptability to cutting-edge scientific challenges. For researchers exploring "advanced peptide tools" or "next-generation biomaterials," this compound remains a cornerstone of high-impact research.